Cas no 993-13-5 (p-Methylphosphonic Acid)

p-Methylphosphonic Acid Properties

Names and Identifiers

• Methanephosphonic acid
• Methylphosphonic acid
• Methylphosphonic acid solution
• p-Methylphosphonic A
• p-Methylphosphonic Acid
• Methylphosphonate
• Methyl-phosphonic acid
• methylphosphononic acid
• Phosphonic acid,methyl
• PHOSPHONOMETHYL GROUP
• MPA
• NSC 119358
• Methylphosphonic acid, 99.0-101.0% (T)
• FT-0628284
• EC 213-607-2
• 57H
• J-522698
• METHYL PHOSPHONIC ACID
• methyl phosphonate
• AI3-51156
• BDBM50131862
• L000171
• NS00021416
• DTXSID5047748
• 329W4YM10Z
• HSDB 6762
• Q15634110
• Phosphonic acid, P-methyl-
• D95909
• AKOS017343694
• CHEMBL122938
• 993-13-5
• EINECS 213-607-2
• Methylphosphonic acid, 98%
• C20396
• Phosphonic acid, methyl-
• NSC-119358
• CHEBI:45129
• METHYL PHOSPHONIC ACID [HSDB]
• MFCD00002137
• NSC119358
• VXA
• AM20120404
• DIHYDROGEN METHYLPHOSPHONATE
• UNII-329W4YM10Z
• Methylphosphonicacid
• 1ST160238-100W
• Methylphosphonic acid Solution in Water, 100ug/mL
• DB-009772
• +Expand

• MDL： MFCD00002137
• InChIKey： YACKEPLHDIMKIO-UHFFFAOYSA-N
• Inchi： InChI=1S/CH5O3P/c1-5(2,3)4/h1H3,(H2,2,3,4)
• SMILES： CP(=O)(O)O
• BRN： 1739372

Computed Properties

• Exact Mass: 95.99760
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 95.998
• Heavy Atom Count: 5
• Complexity: 61.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: -0.20610
• PSA: 67.34000
• Refractive Index: 1.431
• Water Partition Coefficient: Soluble in water and alcohol.
• Boiling Point: 265.2±23.0 ºC (760 Torr),
• Melting Point: 127-131 ºC
• Flash Point: 114.2±22.6 ºC,
• Solubility: Soluble (385 g/l) (25 º C),
• Color/Form: Not determined.
• PH: 0.9-1.4
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Not determined.
• Sensitiveness: Hygroscopic
• Density: 1.495±0.06 g/cm3 (20 ºC 760 Torr),

p-Methylphosphonic Acid Security Information

• WGK Germany：3
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• PackingGroup：II
• Risk Phrases： R22;R34
• HazardClass：8
• FLUKA BRAND F CODES：10

p-Methylphosphonic Acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%